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Compound of Interest

Compound Name: Mecoprop-d6

Cat. No.: B589835 Get Quote

An In-depth Whitepaper for Researchers, Scientists, and Drug Development Professionals

Introduction
Mecoprop-d6 is the deuterated analog of mecoprop, a widely used phenoxy herbicide. This

isotopically labeled internal standard is an indispensable tool in analytical chemistry, particularly

for the quantification of mecoprop and related compounds in complex matrices. Its application

is critical in environmental monitoring, food safety analysis, and agricultural research, where

accurate and precise measurement of herbicide residues is paramount. This technical guide

provides a comprehensive overview of Mecoprop-d6, including its chemical properties,

detailed experimental protocols for its use in liquid chromatography-tandem mass spectrometry

(LC-MS/MS), and a visualization of the analytical workflow.

Core Compound Data
Mecoprop-d6 is structurally identical to mecoprop, with the exception of six hydrogen atoms

being replaced by deuterium. This isotopic substitution results in a higher molecular weight,

allowing for its differentiation from the unlabeled analyte by mass spectrometry, while

maintaining nearly identical physicochemical properties and chromatographic behavior. This

similarity is the cornerstone of the isotope dilution method, which corrects for analyte loss

during sample preparation and variations in instrument response due to matrix effects.[1]
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Property Value Reference

Chemical Name
2-(4-Chloro-2-methyl-d3-

phenoxy-d3)propionic acid
[1]

Synonyms
Mecoprop-d6 (methylphenoxy-

d6), MCPP-d6
[2][3]

CAS Number 1705649-54-2 [1][4]

Empirical Formula C₁₀D₆H₅ClO₃ [1]

Molecular Weight 220.68 g/mol [2][4]

Appearance Solid (form may vary)

Storage 2-8°C Refrigerator [3]

Experimental Protocols
The use of Mecoprop-d6 as an internal standard is integral to robust analytical methods for the

determination of mecoprop in various environmental and biological samples. The following

protocols are generalized from established methods for the analysis of phenoxy herbicides in

water and tissue samples.

Sample Preparation: Water Samples
This protocol outlines the solid-phase extraction (SPE) of mecoprop from water samples.

Sample Preservation: Upon collection, water samples should be refrigerated at 4°C and

preserved by adding a dechlorinating agent like sodium sulfite if residual chlorine is present.

Acidification to a pH < 2 with an acid such as hydrochloric acid is recommended to inhibit

microbial degradation.

Fortification: Spike the water sample with a known concentration of Mecoprop-d6 solution

(e.g., 50 µg/mL) to serve as the internal standard.

SPE Cartridge Conditioning: Condition a suitable SPE cartridge (e.g., styrene-

divinylbenzene) by passing methanol followed by deionized water through the cartridge.
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Sample Loading: Pass the fortified water sample through the conditioned SPE cartridge. The

analytes, including mecoprop and Mecoprop-d6, will be retained on the solid phase.

Washing: Wash the cartridge with deionized water to remove interfering substances.

Elution: Elute the retained analytes from the cartridge using an appropriate organic solvent,

such as ethyl acetate.

Solvent Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle

stream of nitrogen. Reconstitute the residue in a small, known volume of a suitable solvent

(e.g., acetonitrile or methanol) for LC-MS/MS analysis.

Sample Preparation: Tissue Samples
This protocol describes the extraction of mecoprop from tissue samples.

Homogenization: Homogenize the tissue sample.

Fortification: Spike the homogenized tissue with a known concentration of Mecoprop-d6.

Extraction: Perform a Soxhlet extraction using an appropriate solvent like diethyl ether.[3]

Clean-up: The resulting extract may require a clean-up step to remove lipids and other matrix

components. This can be achieved using anion exchange solid-phase extraction cartridges.

[3]

Solvent Exchange: Evaporate the cleaned extract and reconstitute in a solvent compatible

with LC-MS/MS analysis.

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS) Analysis
The following are typical LC-MS/MS parameters for the analysis of mecoprop, using

Mecoprop-d6 as an internal standard.
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Parameter Typical Setting

LC Column
C18 reversed-phase column (e.g., 3.0 mm x 100

mm, 5 µm)

Mobile Phase
A: Water with 0.1% formic acidB: Methanol or

Acetonitrile with 0.1% formic acid

Gradient
A gradient elution is typically used to separate

the analyte from matrix components.

Flow Rate 0.3 - 0.5 mL/min

Injection Volume 5 - 20 µL

Ionization Mode Negative Electrospray Ionization (ESI-)

MS/MS Mode Multiple Reaction Monitoring (MRM)

MRM Transition (Mecoprop)
Precursor Ion (m/z): 213.1Product Ion (m/z):

140.9

MRM Transition (Mecoprop-d6)
Precursor Ion (m/z): 219.1Product Ion (m/z):

141.0 (or other appropriate fragment)

Collision Energy
Optimized for the specific instrument and

analyte.

Mandatory Visualizations
The following diagrams illustrate the analytical workflow and the principle of isotope dilution

using Mecoprop-d6.

Caption: Analytical workflow for the quantification of Mecoprop using Mecoprop-d6 as an

internal standard.

Caption: Logical relationship demonstrating the principle of isotope dilution mass spectrometry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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